Cas no 62262-10-6 (Benzoic acid, 2,6-dimethyl-, 3,5-dimethylphenyl ester)

Benzoic acid, 2,6-dimethyl-, 3,5-dimethylphenyl ester structure
62262-10-6 structure
Product Name:Benzoic acid, 2,6-dimethyl-, 3,5-dimethylphenyl ester
CAS No:62262-10-6
MF:C17H18O2
MW:254.323625087738
CID:451960
PubChem ID:20341526
Update Time:2025-04-19

Benzoic acid, 2,6-dimethyl-, 3,5-dimethylphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2,6-dimethyl-, 3,5-dimethylphenyl ester
    • (3,5-dimethylphenyl) 2,6-dimethylbenzoate
    • SCHEMBL11483411
    • 62262-10-6
    • DTXSID20605697
    • 3,5-Dimethylphenyl 2,6-dimethylbenzoate
    • Inchi: 1S/C17H18O2/c1-11-8-12(2)10-15(9-11)19-17(18)16-13(3)6-5-7-14(16)4/h5-10H,1-4H3
    • InChI Key: LQSGROJOFMIWBH-UHFFFAOYSA-N
    • SMILES: O(C(C1C(C)=CC=CC=1C)=O)C1C=C(C)C=C(C)C=1

Computed Properties

  • Exact Mass: 254.13074
  • Monoisotopic Mass: 254.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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